(E)-7-(3-(allyloxy)-2-hydroxypropyl)-1,3-dimethyl-8-(2-(1-(4-nitrophenyl)ethylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-(2-hydroxy-3-prop-2-enoxypropyl)-1,3-dimethyl-8-[(2E)-2-[1-(4-nitrophenyl)ethylidene]hydrazinyl]purine-2,6-dione
• InChI: InChI=1S/C21H25N7O6/c1-5-10-34-12-16(29)11-27-17-18(25(3)21(31)26(4)19(17)30)22-20(27)24-23-13(2)14-6-8-15(9-7-14)28(32)33/h5-9,16,29H,1,10-12H2,2-4H3,(H,22,24)/b23-13+
• InChI Key: JQIOUZVLHUZJPR-YDZHTSKRSA-N
• Canonical SMILES: CC(=NNC1=NC2=C(N1CC(COCC=C)O)C(=O)N(C(=O)N2C)C)C3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C/C(=N\NC1=NC2=C(N1CC(COCC=C)O)C(=O)N(C(=O)N2C)C)/C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H25N7O6
• Molecular Weight: 471.5 g/mol

Description

(E)-7-(3-(allyloxy)-2-hydroxypropyl)-1,3-dimethyl-8-(2-(1-(4-nitrophenyl)ethylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H25N7O6 and its molecular weight is 471.474. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Evaluation of Derivatives for Pharmacological Applications

• The synthesis of new derivatives, including 6-purineselenyl and 8-(1,3,4-thiadiazolyl)-7-benzyl-1,3-dimethyl-1H-purine-2,6-(3H,7H)-dione, has been explored for potential pharmacological applications. These compounds have been synthesized and characterized using spectroscopic methods and elemental analysis (Gobouri, 2020).

2. Antihistaminic Activity of Theophylline Derivatives

• Studies on 3,4-dihydro-1,3-dimethyl-7-[3-(4-substituted-piperazin-1-yl)-substituted-alkyl]-1H-purine-2,6-diones have shown promising antihistaminic activity. These compounds have been synthesized and evaluated for their efficacy in inhibiting histamine-induced bronchospasm and passive cutaneous anaphylaxis (Pascal et al., 1985).

3. Investigation of Intermolecular Interactions in Xanthine Derivatives

• Quantitative analysis of intermolecular interactions in 8-(4-ethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has provided insights into the anisotropic distribution of interaction energies. This research aids in understanding the potential applications of this class of molecules in material design (Shukla et al., 2020).

4. Synthesis of Fused Triazolo-Purines for Anticancer Applications

• Novel fused [1,2,3]triazolo[4',5':3,4] pyrrolo[2,1-f]purine derivatives have been synthesized and evaluated for their anti-proliferative activity against various human cancer cell lines. These compounds show potential as potent anticancer agents (Sucharitha et al., 2021).